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Compound of Interest

Compound Name: 2-Butyl-2-ethyl-1,3-propanediol

Cat. No.: B052112

An In-depth Technical Guide to the Material Safety Data Sheet for 2-Butyl-2-ethyl-1,3-
propanediol

Identification

2-Butyl-2-ethyl-1,3-propanediol is a chemical compound with the CAS number 115-84-4.[1] It
is also known by its EINECS number, 204-111-7.[1] The molecular formula for this compound is
CoH2002.[2] It is utilized in various industrial and commercial applications, including the
synthesis of polyesters, polyurethanes, lubricants, and as an emollient in cosmetics.[3][4][5]

Identifier Value

CAS Number 115-84-4[1]

EINECS Number 204-111-7[1]

Molecular Formula CoH2002[2]

Molecular Weight 160.25 g/mol [2]

IUPAC Name 2-butyl-2-ethylpropane-1,3-diol[2]
Synonyms bep, 2-ethyl-2-butyl-1,3-propanediol[1][6]

Physical and Chemical Properties
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2-Butyl-2-ethyl-1,3-propanediol is a white crystalline solid with a mild odor.[1][4] It has a

relatively low solubility in water.[3] Key physical and chemical properties are summarized in the

table below.
Property Value
Appearance White crystalline powder/solid[1][4][6]
Odor Mild, Odorless[1][6]
Melting Point 41 - 44 °C[1]
Boiling Point 178 °C at 50-67 hPa[1]
Flash Point 136 - 137 °C (closed cup)[1][6]
Density 0.97 g/cm? at 20 °C[1]

Water Solubility

8.8 g/L at 20 °C[1]

Vapor Pressure

1.00e-04 mmHg[5]

Hazard Identification and Safety

This chemical is considered hazardous and requires careful handling. It is known to cause skin

irritation and serious eye irritation.[6]

GHS Classification

The Globally Harmonized System (GHS) classification for 2-Butyl-2-ethyl-1,3-propanediol

indicates its potential for irritation.

Classification

Hazard Statement

Skin Corrosion/Irritation (Category 2)

H315: Causes skin irritation[6][7]

Serious Eye Damage/Eye Irritation (Category 2)

H319: Causes serious eye irritation[2][5][6]

Specific target organ toxicity (single exposure)
(Category 3)

May cause respiratory irritation[6]
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Precautionary Measures

Safe handling practices are crucial to minimize exposure and risk.

Precautionary Code Statement

P264 Wash skin thoroughly after handling.[3]

Wear protective gloves/protective clothing/eye

P280 _ _
protection/face protection.[3][7]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[1][3]
If eye irritation persists: Get medical
P337+P313

advice/attention.[3]

Experimental Protocols
Acute Oral Toxicity Study

The acute oral toxicity was determined using a study based on Directive 67/548/EEC, Annex V,
B.1.[1] In this protocol, the substance is administered orally to rats, and the dosage at which
50% of the test subjects expire (LD50) is determined. For 2-Butyl-2-ethyl-1,3-propanediol,
the LD50 was found to be 2,900 mg/kg for both male and female rats.[1]

Water Solubility Test

The water solubility was determined according to OECD Test Guideline 105.[1] This method,
also known as the Flask Method, involves dissolving the substance in water at a specific
temperature until saturation is reached. The concentration of the dissolved substance is then
measured to determine its solubility.

Toxicological Information

The toxicological profile indicates moderate toxicity upon acute exposure.
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Toxicity Type Species Route Value
Acute Oral LD50 Rat (male and female) Oral 2,900 mg/kg[1]
Acute Dermal LD50 Rabbit Skin 3,810 mg/kg[5][8]
Skin : : - .
) o Rabbit Skin Irritating to skin[3]
Corrosion/Irritation
Serious Eye ) oL
o Rabbit Eyes Irritating to eyes[3]
Damage/Irritation
Not classifiable as a
human carcinogen
_ o (No ingredient >=
Carcinogenicity IARC -

0.1% is identified as
probable, possible or
confirmed)[1][9]

Emergency and First Aid Procedures

Proper first aid is critical in case of accidental exposure.
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Type of Exposure

Inhalation m m Ingestion
T T

Immediate Actions

Move to fresh air.
If not breathing, give artificial respiration.

Wash off with soap and plenty of water.

. . : Rinse mouth with water.
Rinse thoroughly with plenty of water for at least 15 minutes. Never give anything by mouth to an unconscious person.
T

T
Medical Attention
Consult a physician
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Safe Handling

Avoid contact with skin and eyes.

l

Avoid formation of dust and aerosols.

l

Use in a well-ventilated area.

l

Wear personal protective equipment (gloves, eye protection).

Safe

Store in a cool, dry place.

Keep container tightly closed.

Store locked up.
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Accidental Release Occurs

Use personal protective equipment (PPE).
Ensure adequate ventilation.
Avoid breathing dust.

Do not let product enter drains.

Pick up and arrange disposal without creating dust.
Sweep up and shovel.

Keep in suitable, closed containers for disposal.
Dispose of at an approved waste disposal plant.

Spill Cleaned

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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